Cas no 1804280-71-4 (Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate
• CAS No: 1804280-71-4
• MF: C₁₃H₁₅BrF₂O₃
• MW: 337.157210588455
• CID: 4959150
• Update Time: 2025-06-09

Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate

• Inchi： 1S/C13H15BrF2O3/c1-2-18-12(17)10-5-3-7-11(19-13(15)16)9(10)6-4-8-14/h3,5,7,13H,2,4,6,8H2,1H3
• InChI Key： DCNQRLYZBBRBEO-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 277
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate

Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate (CAS No. 1804280-71-4): A Comprehensive Overview

Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate, identified by its CAS number CAS No. 1804280-71-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of both a bromopropyl side chain and a difluoromethoxy substituent on the benzoate core imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The benzoate moiety is a well-known pharmacophore in many therapeutic agents, contributing to their bioactivity and pharmacokinetic profiles. The introduction of a bromopropyl group at the 2-position enhances the compound's reactivity, making it suitable for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and efficacy in drug candidates.

The difluoromethoxy group at the 3-position of the benzoate ring adds another layer of complexity to the compound's chemical behavior. Fluoro substituents are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the difluoromethoxy group has been shown to improve the metabolic resistance of molecules, a crucial factor in drug design to extend half-life and enhance therapeutic window.

In recent years, there has been a surge in research focusing on the development of novel compounds with fluorinated aromatic structures. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. The combination of a bromopropyl group and a difluoromethoxy substituent in Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate positions it as a versatile building block for such applications.

The synthesis of Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step at the 2-position is critical and typically achieved using brominating agents such as N-bromosuccinimide (NBS). This step requires careful optimization to ensure high regioselectivity and yield. Subsequent methylation with a difluoromethoxy group can be accomplished using reagents like dimethyl difluoromethyl sulfate or fluorinated methanol derivatives under controlled conditions.

The benzoate ester functionality in Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate can be further modified to explore different pharmacological profiles. For instance, hydrolysis of the ester group can yield the corresponding carboxylic acid, which may exhibit enhanced solubility or different biological activity compared to the ester form. Additionally, the presence of both reactive sites—the bromine atom and the ester group—allows for sequential functionalization, enabling the construction of more complex molecules with tailored properties.

In academic research, Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate has been utilized as a key intermediate in the synthesis of novel heterocyclic compounds. Heterocycles are integral components of many biologically active molecules, and their structural diversity can be significantly expanded by incorporating fluorinated aromatic systems. The compound's versatility has been demonstrated in generating derivatives with potential applications as kinase inhibitors, antiviral agents, and other therapeutic interventions.

The pharmaceutical industry has also shown interest in Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate due to its potential as a lead compound or building block for drug discovery programs. Its unique structural features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing bioactivity and pharmacokinetic properties. By systematically modifying various functional groups within this framework, researchers can identify more potent and selective drug candidates.

The use of computational methods has further enhanced the exploration of Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate's potential applications. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into how modifications might influence drug efficacy. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries derived from this compound scaffold.

Ethical considerations are paramount in pharmaceutical research involving compounds like Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate. Ensuring that synthetic pathways are environmentally sustainable and that research protocols adhere to stringent safety standards are essential components of responsible chemical development. The integration of green chemistry principles into synthetic strategies not only minimizes waste but also enhances the overall efficiency of drug discovery processes.

In conclusion, Ethyl 2-(3-bromopropyl)-3-(difluoromethoxy)benzoate represents a promising compound with significant potential in pharmaceutical chemistry. Its unique structural attributes make it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of fluorinated aromatic systems continues to evolve, compounds like this are likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs across various disease areas.